Cas no 312938-77-5 (Piperidine, 1-[(3-chloro-6-methylbenzo[b]thien-2-yl)carbonyl]-)

• Product Name: Piperidine, 1-[(3-chloro-6-methylbenzo[b]thien-2-yl)carbonyl]-
• CAS No: 312938-77-5
• MF: C₁₅H₁₆ClNOS
• MW: 293.811641693115
• CID: 3936019
• PubChem ID: 744641
• Update Time: 2025-04-22

Piperidine, 1-[(3-chloro-6-methylbenzo[b]thien-2-yl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(3-chloro-6-methylbenzo[b]thien-2-yl)carbonyl]-
• (3-chloro-6-methyl-1-benzothiophen-2-yl)-piperidin-1-ylmethanone
• 1-[(3-chloro-6-methyl-1-benzothien-2-yl)carbonyl]piperidine
• STK408009
• AK-968/15253373
• AKOS001628255
• Z275165996
• (3-CHLORO-6-METHYL-1-BENZOTHIOPHEN-2-YL)(PIPERIDINO)METHANONE
• 312938-77-5
• SR-01000438380-1
• SR-01000438380
• 3-chloro-6-methylbenzo[b]thiophen-2-yl piperidyl ketone
• EU-0072156
• (3-chloro-6-methyl-1-benzothiophen-2-yl)(piperidin-1-yl)methanone
• SCHEMBL3456398

• Inchi： 1S/C15H16ClNOS/c1-10-5-6-11-12(9-10)19-14(13(11)16)15(18)17-7-3-2-4-8-17/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： OILJRMFDYMRIIV-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC(C)=CC=C2C=1Cl)(N1CCCCC1)=O

Computed Properties

• Exact Mass: 293.0641130Da
• Monoisotopic Mass: 293.0641130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 48.6Ų